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Compound of Interest

Compound Name: Apc 366 tfa

Cat. No.: B11932220 Get Quote

This document provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling APC-366 TFA. The following procedural guidance is

designed to ensure safe operational use and disposal of this compound.

Personal Protective Equipment (PPE)
While the Safety Data Sheet (SDS) for APC-366 TFA states that it is not classified as a

hazardous substance or mixture, it is supplied as a trifluoroacetic acid (TFA) salt.[1]

Trifluoroacetic acid is a corrosive chemical, and contact can cause severe skin and eye

irritation or burns.[2] Therefore, adopting robust safety precautions is imperative. The following

personal protective equipment is essential for handling APC-366 TFA.

PPE Category Recommended Equipment

Eye Protection Chemical safety goggles or a face shield.

Hand Protection Chemical-resistant gloves (e.g., nitrile rubber).

Body Protection A laboratory coat or other protective clothing.

Operational Plan: Step-by-Step Handling Procedure
Adherence to a strict operational workflow is critical to minimize exposure and ensure a safe

laboratory environment. Always handle APC-366 TFA inside a properly functioning chemical

fume hood.[3][4]
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Preparation: Before handling the compound, ensure that an emergency eyewash station and

safety shower are readily accessible.[3][5] All necessary PPE must be worn.

Weighing and Reconstitution:

Carefully weigh the required amount of APC-366 TFA powder in a chemical fume hood.

To reconstitute, slowly add the desired solvent to the vial containing the powder. For in-

vivo applications, APC-366 (TFA) has been administered subcutaneously after being

dissolved.[6]

Experimental Use:

Keep the container with APC-366 TFA tightly closed when not in use.[3]

Avoid inhalation of any dust or aerosols.[5]

Should any of the compound come into contact with skin or eyes, immediately flush the

affected area with copious amounts of water for at least 15 minutes and seek medical

attention.[3][7] In case of skin contact, remove contaminated clothing.[3]

Storage: Store APC-366 TFA in a cool, dry, and well-ventilated place.[3] For long-term

storage, it is recommended to store the powder at -20°C for up to 3 years. In solvent, store at

-80°C for up to one year.[6]

Disposal Plan
Trifluoroacetic acid and its salts should be disposed of as hazardous waste. Do not pour APC-

366 TFA waste down the drain.[3]

Waste Collection: Collect all waste containing APC-366 TFA in a designated, properly

labeled, and sealed container.

Waste Segregation: Store the hazardous waste container separately from incompatible

materials such as strong bases and oxidizing agents.[3][5]

Waste Disposal: Arrange for the disposal of the chemical waste through your institution's

Environmental Health & Safety (EH&S) office.[3]
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Experimental Workflow for Safe Handling of APC-
366 TFA
Caption: Workflow for the safe handling of APC-366 TFA.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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